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Compound of Interest

Compound Name: 4-oxobutyl acetate

Cat. No.: B1600431

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the selection of appropriate building blocks and
protecting groups is paramount to the successful construction of complex molecules. Among
the myriad of bifunctional compounds, 4-oxobutyl acetate and ethyl 4-oxopentanoate (also
known as ethyl levulinate) emerge as versatile intermediates. This guide provides an objective
comparison of these two reagents, supported by available data, to aid researchers in their
synthetic planning.

Physicochemical Properties

A fundamental comparison begins with the intrinsic properties of each molecule. Both
compounds share a similar structural motif, featuring a ketone and an ester functional group
separated by a short alkyl chain. However, subtle differences in their structure lead to variations
in their physical characteristics.
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Property 4-Oxobutyl Acetate Ethyl 4-Oxopentanoate
Molecular Formula CeH1003 C7H1203

Molecular Weight 130.14 g/mol 144.17 g/mol

Boiling Point 59-60 °C @ 1 Torr 206 °C @ 760 mmHg
Density 1.061 g/cm3 1.012 g/mL

CAS Number 6564-95-0 539-88-8

Synthesis of the Reagents

The accessibility and synthesis of these compounds are critical considerations for their
practical application. Their preparations originate from different, readily available starting
materials.

4-Oxobutyl Acetate Synthesis

The synthesis of 4-oxobutyl acetate typically proceeds from the selective oxidation of 1,4-
butanediol. This pathway involves the protection of one of the primary alcohols as an acetate
ester, followed by the oxidation of the remaining alcohol to an aldehyde. While specific high-
yield protocols are proprietary or less commonly reported in open literature, the general
strategy is a staple in organic synthesis. A plausible synthetic workflow is outlined below.

 To cite this document: BenchChem. [A Comparative Guide to 4-Oxobutyl Acetate and Ethyl
4-Oxopentanoate in Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600431#4-oxobutyl-acetate-vs-ethyl-4-
oxopentanoate-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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